Cas no 1956334-63-6 (5-(Trifluoromethyl)chroman-3-carboxylic acid)

• Product Name: 5-(Trifluoromethyl)chroman-3-carboxylic acid
• CAS No: 1956334-63-6
• MF: C₁₁H₉F₃O₃
• MW: 246.182574033737
• CID: 4937665
• Update Time: 2025-09-28

5-(Trifluoromethyl)chroman-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(TRIFLUOROMETHYL)CHROMAN-3-CARBOXYLIC ACID
• 5-(Trifluoromethyl)chroman-3-carboxylic acid

• Inchi： 1S/C11H9F3O3/c12-11(13,14)8-2-1-3-9-7(8)4-6(5-17-9)10(15)16/h1-3,6H,4-5H2,(H,15,16)
• InChI Key： XOIKRKHYDQVWHN-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC2=C1CC(C(=O)O)CO2)(F)F

Computed Properties

• Exact Mass: 246.05037863 g/mol
• Monoisotopic Mass: 246.05037863 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 46.5
• Molecular Weight: 246.18

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans

Additional information on 5-(Trifluoromethyl)chroman-3-carboxylic acid

5-(Trifluoromethyl)chroman-3-carboxylic Acid (CAS 1956334-63-6): Properties, Applications, and Market Insights

5-(Trifluoromethyl)chroman-3-carboxylic acid (CAS 1956334-63-6) is a specialized fluorinated organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This chroman derivative features a trifluoromethyl group at the 5-position and a carboxylic acid moiety at the 3-position, creating unique electronic and steric properties that make it valuable for drug discovery and material science applications.

The growing interest in fluorinated compounds like 5-(trifluoromethyl)chroman-3-carboxylic acid stems from their enhanced metabolic stability and bioavailability compared to non-fluorinated analogs. Researchers are particularly interested in how the trifluoromethyl group influences the compound's lipophilicity and binding affinity to biological targets. Recent studies suggest this compound shows promise as a building block for developing novel anti-inflammatory agents and CNS-active pharmaceuticals.

From a synthetic chemistry perspective, 5-(trifluoromethyl)chroman-3-carboxylic acid presents interesting challenges and opportunities. The chroman scaffold offers a rigid framework that can be further functionalized, while the carboxylic acid group provides an excellent handle for subsequent derivatization. Many researchers are investigating efficient synthetic routes to this compound, with particular focus on green chemistry approaches and catalytic methods that minimize environmental impact.

The pharmaceutical industry has shown increasing demand for fluorinated heterocycles like 5-(trifluoromethyl)chroman-3-carboxylic acid, driven by the need for more effective and selective drug candidates. Market analysis indicates that fluorine-containing pharmaceuticals now represent over 20% of all small molecule drugs, with this percentage continuing to grow. This compound's unique combination of a chroman core and trifluoromethyl group positions it as a valuable intermediate in this expanding market segment.

Recent patent literature reveals that 5-(trifluoromethyl)chroman-3-carboxylic acid and its derivatives are being explored for various therapeutic applications. Some studies focus on its potential as a modulator of ion channels, while others investigate its utility in neuroprotective formulations. The compound's ability to cross the blood-brain barrier makes it particularly interesting for CNS drug development, a rapidly growing area in pharmaceutical research.

In material science applications, 5-(trifluoromethyl)chroman-3-carboxylic acid has shown promise as a precursor for liquid crystal materials and advanced polymers. The trifluoromethyl group contributes to enhanced thermal stability and unique optical properties, making derivatives of this compound valuable for electronic displays and photovoltaic materials. Researchers are particularly excited about its potential in organic electronics, where fluorinated compounds often demonstrate superior performance.

The synthesis and characterization of 5-(trifluoromethyl)chroman-3-carboxylic acid continue to be active areas of research. Modern analytical techniques including NMR spectroscopy, X-ray crystallography, and mass spectrometry have been employed to fully understand its structural properties. These studies reveal interesting conformational preferences that influence the compound's reactivity and potential applications.

From a regulatory perspective, 5-(trifluoromethyl)chroman-3-carboxylic acid is considered a research chemical with no current restrictions. However, researchers should always consult local regulations when working with any fluorinated compounds. Proper handling procedures should be followed, including the use of appropriate personal protective equipment and ventilation systems in laboratory settings.

The future outlook for 5-(trifluoromethyl)chroman-3-carboxylic acid appears promising, with several pharmaceutical companies listing it in their development pipelines. As the demand for fluorine-containing drugs continues to rise, this compound is likely to play an increasingly important role in medicinal chemistry and drug discovery. Its versatility as a building block ensures it will remain a compound of interest for researchers across multiple disciplines.

For researchers seeking high-quality 5-(trifluoromethyl)chroman-3-carboxylic acid, it's important to source the material from reputable suppliers who can provide comprehensive analytical data and certificates of analysis. The compound's purity is particularly crucial for pharmaceutical applications, where even minor impurities can significantly impact biological activity. Many suppliers now offer custom synthesis services to provide researchers with specific quantities and formulations of this valuable compound.